2-fluoro-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
Overview
Description
Scientific Research Applications
- The trifluoromethyl group and the pyrazole moiety in this compound suggest potential anti-inflammatory activity. Researchers have explored its effects on inflammatory pathways, such as inhibition of pro-inflammatory cytokines or modulation of NF-κB signaling .
- The benzene sulfonamide scaffold has been investigated for its potential as an anticancer agent. It may interfere with tumor cell growth, angiogenesis, or metastasis. Further studies are needed to elucidate its precise mechanisms .
- Benzene sulfonamides are known carbonic anhydrase inhibitors. These enzymes play a crucial role in maintaining acid-base balance and are relevant in conditions like glaucoma, epilepsy, and cancer. Investigating the inhibitory activity of this compound against specific carbonic anhydrase isoforms could be valuable .
- Researchers have used similar sulfonamide derivatives as building blocks in drug design. The trifluoromethyl group adds structural diversity, potentially enhancing binding affinity or selectivity for specific targets .
- Fluorinated compounds often find applications in agrochemicals due to their stability and bioavailability. Investigating whether this compound has pesticidal or herbicidal properties could be interesting .
- The fluoroalkyl group can serve as a versatile building block in synthetic chemistry. Researchers might explore its use in creating novel molecules or functional materials .
- Fluorine substitution can significantly impact drug properties, such as metabolic stability, lipophilicity, and receptor interactions. This compound’s fluorine atoms may contribute to its pharmacological profile .
- Incorporating fluorinated moieties into materials can enhance properties like hydrophobicity, chemical resistance, and thermal stability. Researchers could explore its use in designing novel materials .
Anti-Inflammatory Agents
Anticancer Properties
Carbonic Anhydrase Inhibitors
Drug Design and Medicinal Chemistry
Fluorinated Compounds in Agrochemicals
Fluorinated Building Blocks in Organic Synthesis
Fluorinated Pharmaceuticals
Fluorinated Materials and Polymers
Future Directions
properties
IUPAC Name |
2-fluoro-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F4N3O2S/c13-9-3-1-2-4-10(9)22(20,21)17-6-8-19-7-5-11(18-19)12(14,15)16/h1-5,7,17H,6,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZQIXVPPYPTJON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)F)S(=O)(=O)NCCN2C=CC(=N2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F4N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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